Cas no 18355-73-2 (2,3-difluorobenzoyl chloride)

• Product Name: 2,3-difluorobenzoyl chloride
• CAS No: 18355-73-2
• MF: C₇H₃ClF₂O
• MW: 176.547928094864
• MDL: MFCD00042499
• CID: 51012
• PubChem ID: 519549
• Update Time: 2025-07-28

2,3-difluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-difluorobenzoyl chloride
• 2,3-DI BROMO TOLUENE
• 2,3-difluorobenzoic acid chloride
• Benzoylchloride,2,3-difluoro
• difluorobenzoic acid chloride
• difluorobenzoyl chloride
• 3-(Chlorocarbonyl)-1,2-difluorobenzene
• 2,3-Difluorobenzoylchloride
• 2,3-Difluorobenzoylchloride98%
• 2,3-Difluorobenzoyl chloride 98%
• 2,3-Difluorobenzoyl chloride, 98% 1GR
• SCHEMBL104744
• 2,3-Difluorobenzoyl chloride, 97%
• 2,3-Difluoro-benzoyl chloride
• FT-0609615
• J-506962
• 2,3-bis(fluoranyl)benzoyl chloride
• 18355-73-2
• PS-10780
• Benzoyl chloride, 2,3-difluoro-
• 2,3-difluoro benzoyl chloride
• A812792
• MFCD00042499
• DTXSID50334064
• EN300-264506
• D83054
• AKOS005254464
• STL553840
• BBL100275
• DB-019739

• MDL： MFCD00042499
• Inchi： 1S/C7H3ClF2O/c8-7(11)4-2-1-3-5(9)6(4)10/h1-3H
• InChI Key： CDCFERWURRNLLA-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=C(C=1F)F)=O
• BRN： 2965225

Computed Properties

• Exact Mass: 175.98400
• Monoisotopic Mass: 175.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.423 g/mL at 25 °C(lit.)
• Boiling Point: 85-87 °C/14 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:195.8°F
  Degrees Celsius:91°C
  
• Refractive Index: n20/D 1.5143(lit.)
• PSA: 17.07000
• LogP: 2.34380
• Sensitiveness: Moisture Sensitive
• Solubility: Uncertain

2,3-difluorobenzoyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H335
• Warning Statement： P261-P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-36/37
• Safety Instruction： S23-S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• HazardClass：8
• PackingGroup：II